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Compound of Interest

Compound Name: DNSAH-15N2

Cat. No.: B12379759 Get Quote

Essential Safety and Handling Guide for DNSAH-
15N2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3,5-Dinitrosalicylhydrazide-15N2 (DNSAH-15N2).

The following procedures and recommendations are based on the safety data sheet for the

structurally identical, non-isotopically labeled compound, 3,5-dinitrosalicylohydrazide.

Personal Protective Equipment (PPE)
When handling DNSAH-15N2, it is imperative to use appropriate personal protective equipment

to prevent contact with skin and eyes and to avoid inhalation of dust or aerosols.[1] The

following table summarizes the recommended PPE.
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Protection Type Recommended Equipment
Specifications and
Remarks

Eye and Face Protection
Safety glasses with side

shields or goggles

Ensure a snug fit to prevent

airborne particles from entering

the eyes.

Skin Protection Chemical-impermeable gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Lab coat or other protective

clothing

Should be worn to prevent skin

contact.

Respiratory Protection
NIOSH/MSHA-approved

respirator

Required if handling large

quantities, if dust or aerosols

are generated, or in case of

fire.[1]

Health Hazard Information
DNSAH-15N2 is a hydrazide derivative of 3,5-Dinitrosalicylic acid. While a specific safety data

sheet for the isotopically labeled compound is not available, the safety data for the parent

compound, 3,5-dinitrosalicylohydrazide, and the related 3,5-Dinitrosalicylic acid, indicate

potential hazards.

Hazard Category Description

Acute Oral Toxicity Harmful if swallowed.[2][3]

Skin Irritation Causes skin irritation.[2][3]

Eye Irritation Causes serious eye irritation or damage.[2][3]

Respiratory Irritation May cause respiratory irritation.[2]

Handling and Storage
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Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring laboratory safety.

Aspect Procedure

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood, to avoid the formation of

dust and aerosols.[1] Use non-sparking tools to

prevent ignition.[1]

Storage
Store in a tightly closed container in a cool, dry,

and well-ventilated place.[1]

Accidental Release and Disposal
In the event of a spill or accidental release, follow these procedures to mitigate exposure and

environmental contamination.

Procedure Action

Accidental Release

Evacuate personnel from the affected area.[1]

Wear appropriate PPE, including respiratory

protection, chemical-impermeable gloves, and

protective clothing.[1] Absorb the spill with an

inert, dry material and place it in a suitable,

closed container for disposal.[1]

Disposal

Dispose of waste material in accordance with

local, regional, and national regulations. Do not

allow the chemical to enter drains.[1]

Experimental Workflow and Safety Protocol
The following diagram illustrates the logical workflow for safely handling DNSAH-15N2, from

initial preparation to final disposal.
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Preparation

Handling

Cleanup and Disposal Emergency Procedures

Review Safety Data Sheet (SDS)

Assess Risks and Plan Experiment

Prepare and Inspect PPE

Work in a Ventilated Area (Fume Hood)

Proceed with caution

Weigh and Prepare DNSAH-15N2 Solution

Conduct Experiment

Decontaminate Work Surfaces

Experiment complete

Spill or Exposure Occurs

Accident

Segregate and Label Waste

Dispose of Waste per Regulations

Follow Emergency Protocols (Eyewash, Shower)

Seek Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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